Cas no 131598-62-4 (L-ISOLEUCINE)

• Product Name: L-ISOLEUCINE
• CAS No: 131598-62-4
• MF: C₇H₁₄N₄O₂
• MW: 186.211660861969
• CID: 91684
• PubChem ID: 72738027
• Update Time: 2025-04-18

L-ISOLEUCINE Chemical and Physical Properties

Names and Identifiers

• L-ISOLEUCINE
• ISOLEUCINE
• 131598-62-4
• 6-amino-5-ethylamino-1-methyluracil
• 2,4(1H,3H)-Pyrimidinedione, 6-amino-5-(ethylamino)-1-methyl-
• 6-amino-5-(ethylamino)-1-methyl-1,3-diazinane-2,4-dione

• Inchi： 1S/C7H14N4O2/c1-3-9-4-5(8)11(2)7(13)10-6(4)12/h4-5,9H,3,8H2,1-2H3,(H,10,12,13)
• InChI Key： CKQDIHXXMVTCLG-UHFFFAOYSA-N
• SMILES： O=C1C(C(N)N(C)C(N1)=O)NCC

Computed Properties

• Exact Mass: 186.11167570g/mol
• Monoisotopic Mass: 186.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.035
• Boiling Point: 225.8°Cat760mmHg
• Flash Point: 90.3°C
• Refractive Index: 1.462
• PSA: 63.32000
• LogP: 1.14470

Related Categories

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